Cas no 79839-49-9 (2-bromobenzene-1,3-dicarbaldehyde)

2-bromobenzene-1,3-dicarbaldehyde structure
79839-49-9 structure
Product Name:2-bromobenzene-1,3-dicarbaldehyde
CAS No:79839-49-9
MF:C8H5BrO2
MW:213.028101682663
MDL:MFCD08461034
CID:95031
PubChem ID:125307433
Update Time:2024-10-27

2-bromobenzene-1,3-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromobenzene-1,3-dialdehyde
    • 2-Bromoisophthalaldehyde
    • 2-bromobenzene-1,3-dicarbaldehyde
    • 2-Bromobenzene-1,3-dicarboxaldehyde
    • 2-Bromoisophthaldehyde
    • 1-Bromo-2,6-diformylbenzene
    • 2-Bromo-1,3-diformylbenzene
    • 2-Bromo-benzene-1,3-dicarbaldehyde
    • 2,6-Diformylbromobenzene
    • 1,3-DIFORMYL-2-BROMOBENZENE
    • 1,3-Benzenedicarboxaldehyde, 2-bromo-
    • KSC495C0D
    • RZUSSKMZLHKMHU-UHFFFAOYSA-N
    • EBD49389
    • CL8261
    • SY038940
    • AKOS005257267
    • EN300-396531
    • SCHEMBL1232196
    • 79839-49-9
    • 2-Bromoisophthalaldehyde, 97%
    • CS-W014987
    • MFCD08461034
    • AM84033
    • B3568
    • DS-15340
    • 2-Bromobenzene-1,3-dialdehyde;2-Bromoisophthalaldehyde
    • J-517166
    • FT-0651177
    • DTXSID70465788
    • 2-Bromo-1,3-benzenedicarboxaldehyde (ACI)
    • 1-Bromo-2,6-diformylbenzene; 2-Bromo-1,3-benzenedicarboxaldehyde; 1-Bromo-2,6-diformylbenzene; 2-Bromobenzene-1,3-dialdehyde; 2-Bromobenzene-1,3-dicarboxaldehyde
    • 5-bromo-1,3-Benzenedicarboxaldehyde
    • DB-006027
    • MDL： MFCD08461034
    • Inchi： 1S/C8H5BrO2/c9-8-6(4-10)2-1-3-7(8)5-11/h1-5H
    • InChI Key： RZUSSKMZLHKMHU-UHFFFAOYSA-N
    • SMILES： O=CC1C(Br)=C(C=O)C=CC=1

Computed Properties

  • Exact Mass: 211.94700
  • Monoisotopic Mass: 211.94729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Density: 1.652
  • Melting Point: 137.0 to 143.0 deg-C
  • Boiling Point: 298.02 °C at 760 mmHg
  • Flash Point: 298.02 °C at 760 mmHg
  • Refractive Index: 1.657
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 34.14000
  • LogP: 2.07410

2-bromobenzene-1,3-dicarbaldehyde Security Information

2-bromobenzene-1,3-dicarbaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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2-bromobenzene-1,3-dicarbaldehyde Production Method

Production Method 1

25006-88-6 25006-88-6
79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: Formic acid Solvents: Water ;  rt; rt → reflux; reflux
Reference
Synthesis of (13C6-ring-(U))-(±)-benzo(a)pyrene metabolites from (13C6-ring-(U))benzene
Diel, Bruce N.; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2007, 50(5-6), 551-553

Production Method 2

25006-88-6 25006-88-6
79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: Sodium acetate ,  Calcium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Water ;  3 d, reflux
Reference
Nickel complexes having (N-C-N) tridentate ligands
Lee, Dong Hwan; et al, Journal of the Korean Chemical Society, 2007, 51(6), 499-505

Production Method 3

135590-51-1 135590-51-1
79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: Silver nitrate Solvents: Acetonitrile ,  Water ;  heated; 45 min, reflux; reflux → 60 °C
Reference
Preparation and characterization of dinuclear palladium tetraamine-thiophenolate complexes coligated by bridging acetate and acetamidate units
Lozan, Vasile; et al, Inorganica Chimica Acta, 2007, 360(10), 3189-3195

Production Method 4

59346-22-4 59346-22-4
79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  overnight, rt
Reference
Convenient and versatile synthesis of formyl-substituted benzoxaboroles
Ye, Long; et al, Tetrahedron, 2009, 65(42), 8738-8744

Production Method 5

576-22-7 576-22-7
79839-49-9 79839-49-9
Reaction Conditions
Reference
Substituent effect of diimino-palladium (II) pincer complexes on the catalysis of Sonogashira coupling reaction
Zhang, Jin-Hua; et al, Polyhedron, 2015, 96, 107-112

Production Method 6

135590-51-1 135590-51-1
79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: Formic acid Solvents: Formic acid ;  12 h, reflux
Reference
Synthesis of the o-Quinones and Other Oxidized Metabolites of Polycyclic Aromatic Hydrocarbons Implicated in Carcinogenesis
Harvey, Ronald G.; et al, Journal of Organic Chemistry, 2004, 69(6), 2024-2032

Production Method 7

576-22-7 576-22-7
79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  rt; rt → reflux; 2 d, reflux
1.2 Reagents: Calcium carbonate Solvents: 1,4-Dioxane ,  Water ;  2 d, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Design and synthesis of de novo cytotoxic alkaloids by mimicking the bioactive conformation of paclitaxel
Sun, Liang; et al, Bioorganic & Medicinal Chemistry, 2010, 18(19), 7101-7112

Production Method 8

576-22-7 576-22-7
79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: Chromium trioxide ,  Sulfuric acid Solvents: Acetic anhydride ,  Water ;  0 °C; 2 h, 0 °C → 15 °C
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  4 h, reflux
Reference
Synthesis of chiral acetals by asymmetric selenenylations
Uehlin, Lars; et al, Phosphorus, 2009, 184(6), 1374-1385

Production Method 9

79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ,  Water ;  0 °C; 1 h, 0 °C
1.2 Reagents: Water ;  0 °C
Reference
Diels-Alder reactivity of binuclear complexes with calixarene-like structures
Kaess, Steffen; et al, Angewandte Chemie, 2006, 45(1), 101-104

Production Method 10

576-22-7 576-22-7
79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Acetic anhydride ,  Water ;  < -20 °C
1.2 Reagents: Chromium trioxide Solvents: Acetic anhydride ;  < -20 °C
1.3 Reagents: Water ;  cooled; 12 h, rt
2.1 Reagents: Sulfuric acid Solvents: Methanol ,  Water ;  0 °C; 1 h, 0 °C
2.2 Reagents: Water ;  0 °C
Reference
Diels-Alder reactivity of binuclear complexes with calixarene-like structures
Kaess, Steffen; et al, Angewandte Chemie, 2006, 45(1), 101-104

Production Method 11

39622-80-5 39622-80-5
79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6 - 7
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  overnight, rt
Reference
Convenient and versatile synthesis of formyl-substituted benzoxaboroles
Ye, Long; et al, Tetrahedron, 2009, 65(42), 8738-8744

Production Method 12

22433-91-6 22433-91-6
79839-49-9 79839-49-9
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  5 h, rt → 100 °C; 4 h, 100 °C
1.2 Reagents: Triethylamine Solvents: Methanol ;  0 °C; 2 h, rt
2.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6 - 7
3.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  overnight, rt
Reference
Convenient and versatile synthesis of formyl-substituted benzoxaboroles
Ye, Long; et al, Tetrahedron, 2009, 65(42), 8738-8744

2-bromobenzene-1,3-dicarbaldehyde Raw materials

2-bromobenzene-1,3-dicarbaldehyde Preparation Products

2-bromobenzene-1,3-dicarbaldehyde Related Literature

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